Isorhamnetin-5-O-methyl ether-3-glucoside
Isorhamnetin-5-O-methyl ether-3-glucoside
Brand Name:
Vulcanchem
CAS No.:
123442-26-2
VCID:
VC0191615
InChI:
InChI=1S/C22H22O13/c1-32-11-2-7(21-19(30)17(28)14-9(25)4-8(24)5-10(14)33-21)3-12(15(11)26)34-22-20(31)18(29)16(27)13(6-23)35-22/h2-5,13,16,18,20,22-27,29-31H,6H2,1H3/t13-,16-,18+,20-,22-/m1/s1
SMILES:
COC1=C(C(=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)OC4C(C(C(C(O4)CO)O)O)O)O
Molecular Formula:
C22H22O13
Molecular Weight:
494.4 g/mol
Isorhamnetin-5-O-methyl ether-3-glucoside
CAS No.: 123442-26-2
Natural Products
VCID: VC0191615
Molecular Formula: C22H22O13
Molecular Weight: 494.4 g/mol
| CAS No. | 123442-26-2 |
|---|---|
| Product Name | Isorhamnetin-5-O-methyl ether-3-glucoside |
| Molecular Formula | C22H22O13 |
| Molecular Weight | 494.4 g/mol |
| IUPAC Name | 3,5,7-trihydroxy-2-[4-hydroxy-3-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one |
| Standard InChI | InChI=1S/C22H22O13/c1-32-11-2-7(21-19(30)17(28)14-9(25)4-8(24)5-10(14)33-21)3-12(15(11)26)34-22-20(31)18(29)16(27)13(6-23)35-22/h2-5,13,16,18,20,22-27,29-31H,6H2,1H3/t13-,16-,18+,20-,22-/m1/s1 |
| Standard InChIKey | RUJHFBFKZCYVLZ-ROSPJSJWSA-N |
| Isomeric SMILES | COC1=C(C(=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O |
| SMILES | COC1=C(C(=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)OC4C(C(C(C(O4)CO)O)O)O)O |
| Canonical SMILES | COC1=C(C(=CC(=C1)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)OC4C(C(C(C(O4)CO)O)O)O)O |
| Synonyms | Myricomplanoside; 2-[3-(β-D-Glucopyranosyloxy)-4-hydroxy-5-methoxyphenyl]-3,5,7-trihydroxy-4H-1-benzopyran-4-one |
| PubChem Compound | 5487255 |
| Last Modified | Nov 11 2021 |
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